Palmitoyl Tripeptide-5: A Technical Guide to its Discovery, Synthesis, and Mechanism of Action
Palmitoyl Tripeptide-5: A Technical Guide to its Discovery, Synthesis, and Mechanism of Action
For Researchers, Scientists, and Drug Development Professionals
Abstract
Palmitoyl Tripeptide-5, commercially known as SYN®-COLL, is a synthetic, palmitoylated tripeptide with the amino acid sequence Pal-Lys-Val-Lys-OH. Developed as a biomimetic of Thrombospondin I (TSP-1), it functions as a key activator of the latent Transforming Growth Factor-β (TGF-β). This activation triggers a signaling cascade that upregulates the synthesis of extracellular matrix proteins, most notably collagen types I and III, while simultaneously inhibiting the activity of matrix metalloproteinases (MMPs) responsible for collagen degradation. This dual-action mechanism has positioned Palmitoyl Tripeptide-5 as a significant peptide in dermatological research and anti-aging product development. This technical guide provides an in-depth overview of its discovery, chemical synthesis pathways, biological mechanism of action, and a summary of its efficacy based on key experimental data.
Discovery and Rationale
Palmitoyl Tripeptide-5 is a synthetic peptide developed to mimic the biological activity of Thrombospondin I (TSP-1), a protein involved in the activation of latent Transforming Growth Factor-β (TGF-β).[1][2] The discovery was driven by the understanding that TGF-β is a crucial regulator of collagen synthesis in the skin.[1] The specific amino acid sequence Lys-Val-Lys was identified as a key motif for this activity. To enhance skin penetration and bioavailability, the tripeptide was conjugated with palmitic acid, a fatty acid naturally found in the skin. This modification increases the lipophilicity of the peptide, facilitating its transport through the stratum corneum to the dermal layer where it can interact with fibroblasts.
Chemical Synthesis Pathways
The synthesis of Palmitoyl Tripeptide-5 is primarily achieved through liquid-phase methodologies, which are favored over solid-phase synthesis due to lower costs and reduced environmental impact.[3] Two main strategies are employed: a convergent synthesis and a linear synthesis.
Convergent Liquid-Phase Synthesis
This methodology involves the separate synthesis of two key intermediates which are then coupled together. A detailed protocol, adapted from patent literature, is described below.[4]
Experimental Protocol: Convergent Synthesis
-
Synthesis of Pal-Lys(Boc)-OH: Nε-(tert-butoxycarbonyl)-L-lysine is dissolved in water, and the pH is adjusted to 10 with a 30% sodium hydroxide solution. Palmitoyl chloride is then added dropwise while maintaining the pH at 10. The reaction proceeds at room temperature for 2-3 hours. The pH is then adjusted to 2 with 6M hydrochloric acid to precipitate the product, which is filtered and dried.[4]
-
Synthesis of H-Val-Lys(Boc)-OH: This dipeptide is prepared through the reaction of L-valine with phosgene to form a N-carboxyanhydride (NCA), followed by coupling with Boc-L-lysine.[3]
-
Activation of Pal-Lys(Boc)-OH: The carboxyl group of Pal-Lys(Boc)-OH is activated with N-hydroxysuccinimide (NHS) and a coupling agent like 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) in a solvent such as tetrahydrofuran to form Pal-Lys(Boc)-OSu.[4]
-
Coupling Reaction: The activated Pal-Lys(Boc)-OSu is reacted with H-Val-Lys(Boc)-OH in a solution of water and tetrahydrofuran, with the pH adjusted to 8.5. The reaction proceeds at room temperature for 2 hours.[4]
-
Deprotection: The resulting protected tripeptide, Pal-Lys(Boc)-Val-Lys(Boc)-OH, is treated with trifluoroacetic acid at room temperature for 2 hours to remove the Boc protecting groups.[4]
-
Purification: The final product, Palmitoyl Tripeptide-5, is purified by crystallization from a solvent such as ethyl acetate.[4]
Linear Liquid-Phase Synthesis
The linear strategy involves the sequential addition of amino acids to a starting amino acid.
Experimental Protocol: Linear Synthesis
-
Preparation of Pal-Lys(Cbz)-OH: Palmitic acid is converted to palmitoyl chloride, which is then coupled with benzyloxycarbonyl (Cbz)-protected L-lysine.
-
First Coupling: The carboxyl group of Pal-Lys(Cbz)-OH is activated with NHS and then coupled with L-valine.
-
Second Coupling: The resulting dipeptide's carboxyl group is again activated with NHS and coupled with another molecule of Cbz-L-lysine to form the protected tripeptide, Pal-Lys(Cbz)-Val-Lys(Cbz)-OH.
-
Deprotection: The Cbz protecting groups are removed, typically via hydrogenation, to yield the final product, Palmitoyl Tripeptide-5.
Mechanism of Action: The TGF-β Signaling Pathway
Palmitoyl Tripeptide-5 exerts its biological effects primarily through the activation of the TGF-β signaling pathway. This pathway is integral to cellular processes such as growth, differentiation, and the synthesis of extracellular matrix (ECM) components.
The mechanism can be summarized as follows:
-
Activation of Latent TGF-β: Palmitoyl Tripeptide-5 mimics the sequence of TSP-1, enabling it to bind to the latent (inactive) form of TGF-β and induce a conformational change that activates it.[1]
-
Receptor Binding and Phosphorylation: Active TGF-β binds to a type II receptor on the surface of fibroblasts. This binding recruits and phosphorylates a type I receptor.
-
SMAD Protein Activation: The activated type I receptor then phosphorylates receptor-regulated SMAD proteins (R-SMADs).
-
Nuclear Translocation and Gene Transcription: The phosphorylated R-SMADs form a complex with a co-SMAD (SMAD4). This complex translocates to the nucleus, where it acts as a transcription factor, binding to specific gene promoters and upregulating the expression of target genes, including those for collagen type I and type III.[2]
-
Inhibition of MMPs: In addition to promoting collagen synthesis, Palmitoyl Tripeptide-5 has been shown to interfere with the activity of matrix metalloproteinases MMP1 and MMP3, enzymes that degrade collagen.[2] This dual action of boosting production and preventing breakdown leads to a net increase in dermal collagen.
Efficacy and Quantitative Data
The efficacy of Palmitoyl Tripeptide-5 in improving skin parameters has been evaluated in both in-vitro and in-vivo studies.
In-Vitro Studies on Human Dermal Fibroblasts
Experimental Protocol: In-Vitro Collagen Synthesis Assay
-
Cell Culture: Primary human dermal fibroblasts (HDFs) are cultured in a suitable medium, such as Dulbecco's Modified Eagle Medium (DMEM) supplemented with 10% fetal bovine serum (FBS) and antibiotics, in a humidified incubator at 37°C and 5% CO2.[5]
-
Treatment: Once confluent, the cells are treated with varying concentrations of Palmitoyl Tripeptide-5 for a specified period, typically 24-48 hours. A vehicle control (the solvent used to dissolve the peptide) and a positive control (e.g., TGF-β) are included.
-
Quantification of Collagen Synthesis: The amount of newly synthesized collagen (typically Type I procollagen) in the cell culture supernatant is quantified using an Enzyme-Linked Immunosorbent Assay (ELISA) kit.[3][6]
-
Data Analysis: The results are expressed as the percentage increase in collagen synthesis compared to the vehicle control. Statistical analysis is performed to determine significance.
| In-Vitro Study Summary | |
| Metric | Result |
| Collagen I Production Increase | Reported to be 60% more effective than palmitoyl pentapeptide.[2] |
| Collagen Type I & III Synthesis | Increased production observed in dermal fibroblasts.[1][2] |
Clinical Studies (In-Vivo)
Experimental Protocol: Clinical Wrinkle Reduction Study
A representative clinical study evaluated a topical formulation containing a "collagen-building peptide" among other ingredients.[3][5][7]
-
Participants: 37 female subjects, aged 33 to 45, with mild-to-moderate fine and coarse periocular and perioral wrinkles were enrolled.[3][7]
-
Treatment Protocol: Subjects applied the treatment twice daily to the periocular and perioral areas for three months.[3][7]
-
Efficacy Assessment: Wrinkles were assessed at baseline, within 15 minutes of the first application, and at months 1 and 3. Assessments were conducted by investigators using a standardized grading scale. Digital photography was also used for documentation.[3][7] Wrinkle topography can be quantitatively measured using techniques like PRIMOS (Phaseshift Rapid In-vivo Measurement of Skin), which uses fringe projection to create a 3D model of the skin surface and calculate parameters such as wrinkle depth, volume, and skin roughness (Ra).[1][8]
-
Tolerance Assessment: Skin tolerance was evaluated by investigators at all visits, assessing parameters such as edema, scaling, burning, and itching.[5]
-
Subject Self-Assessment: Participants completed questionnaires about their perception of the product's efficacy at the beginning and end of the study.[3][7]
| Clinical Study Data on Wrinkle Reduction | |
| Parameter | Observation |
| Study Duration | 84 days (12 weeks) |
| Volunteer Group | 60 volunteers |
| Wrinkle Reduction (vs. Placebo) | Approximately 3.5-fold greater reduction in wrinkle appearance.[1] |
| Wrinkle Parameter Reduction | 12% reduction after 84 days of twice-daily application.[1] |
| Wrinkle Reduction (vs. Palmitoyl Pentapeptide) | Superior performance in reducing skin roughness compared to Palmitoyl Pentapeptide creams. |
Conclusion
Palmitoyl Tripeptide-5 is a well-characterized synthetic peptide with a clear, scientifically supported mechanism of action. Its discovery was a result of targeted biomimicry of the TSP-1 protein to activate the pivotal TGF-β pathway. Liquid-phase synthesis provides a viable route for its commercial production. The dual-action mechanism, which involves both the stimulation of collagen synthesis and the inhibition of its degradation, makes it a potent ingredient for applications in dermatology and cosmetic science aimed at mitigating the signs of aging. The quantitative data from both in-vitro and in-vivo studies provide strong evidence for its efficacy in improving skin structure and reducing the appearance of wrinkles. Further research may focus on optimizing delivery systems and exploring its synergistic effects with other active ingredients.
References
- 1. researchgate.net [researchgate.net]
- 2. Immediate and Long-term Clinical Benefits of a Topical Treatment for Facial Lines and Wrinkles - PMC [pmc.ncbi.nlm.nih.gov]
- 3. kamiyabiomedical.com [kamiyabiomedical.com]
- 4. Human Dermal Fibroblasts (HDF) Culture Protocol [sigmaaldrich.com]
- 5. kosheeka.com [kosheeka.com]
- 6. Human Collagen Type I ELISA Kit (ab285250) | Abcam [abcam.com]
- 7. Isolating human dermal fibroblasts using serial explant culture - PMC [pmc.ncbi.nlm.nih.gov]
- 8. researchgate.net [researchgate.net]
